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Compound of Interest

Compound Name:
1-Cyclopentyl-4-nitrosopiperazine-

d9

Cat. No.: B15557945

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CPNP-d9, the deuterated form of 1-cyclopentyl-4-nitrosopiperazine (CPNP), is a critical

analytical standard in the pharmaceutical industry. CPNP has been identified as a potential

nitrosamine impurity in certain drug products, necessitating rigorous monitoring and control due

to the classification of nitrosamines as probable human carcinogens. The use of a stable

isotope-labeled internal standard like CPNP-d9 is essential for the accurate quantification of

CPNP in drug substances and finished products using mass spectrometry-based methods.

This technical guide provides a comprehensive overview of the known physical and chemical

properties of CPNP-d9 neat material, along with relevant experimental protocols and a

discussion of its metabolic context.

Physical and Chemical Properties
The replacement of nine hydrogen atoms with deuterium in the cyclopentyl group of CPNP

results in a molecule with a higher molecular weight and altered vibrational energy, which can

influence its physical and chemical behavior. While extensive experimental data for CPNP-d9 is

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15557945#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557945?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


not publicly available, the properties of the non-deuterated CPNP provide a strong foundation

for understanding its deuterated analog.

Table 1: Physical and Chemical Properties of CPNP and CPNP-d9

Property
CPNP (1-cyclopentyl-4-
nitrosopiperazine)

CPNP-d9 (1-cyclopentyl-
d9-4-nitrosopiperazine)

Appearance
Colorless to Yellow to Orange

clear liquid[1][2]

Neat (form not specified in

publicly available data)[3]

Molecular Formula C₉H₁₇N₃O[1][4][5] C₉H₈D₉N₃O[6]

Molecular Weight 183.25 g/mol [1][4][5] 192.31 g/mol [6]

Exact Mass 183.137162174 Da[4] Not specified

CAS Number 61379-66-6[1][4][7]
Not specified in most public

databases

Purity >95.0% (GC)[1][5] Not specified

Solubility Soluble in DMSO, Methanol[8] Not specified

Storage Conditions

Refrigerated (0-10°C), under

inert gas, protected from light,

air, and heat[2]

Not specified, but similar

precautions are recommended

Experimental Protocols
Synthesis of CPNP-d9
While a detailed, step-by-step synthesis protocol for CPNP-d9 is not publicly available, the

scientific literature indicates that it is synthesized from a deuterated precursor. The general

pathway involves the nitrosation of a deuterated secondary amine.

A key intermediate in the synthesis of CPNP-d9 is 4-(Cyclopentyl-d9)piperazine-1-carboxylate

tert-Butyl Ester[3]. The synthesis likely proceeds as follows:

Preparation of Deuterated Precursor: The synthesis would begin with the preparation of the

deuterated intermediate, 4-(cyclopentyl-d9)-piperazine.
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Nitrosation: The deuterated piperazine derivative is then reacted with a nitrosating agent,

such as sodium nitrite in an acidic medium or an organic nitrite like tert-butyl nitrite, to

introduce the nitroso group[8].

Diagram 1: Proposed Synthesis Workflow for CPNP-d9
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A proposed workflow for the synthesis of CPNP-d9 from deuterated precursors.

Analytical Characterization of CPNP-d9
The characterization of CPNP-d9 neat material would involve a combination of spectroscopic

and chromatographic techniques to confirm its identity, purity, and isotopic enrichment.

1. Mass Spectrometry (MS):

Protocol: A solution of CPNP-d9 is prepared in a suitable solvent (e.g., methanol) and

introduced into a high-resolution mass spectrometer.
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Expected Outcome: The mass spectrum should show a molecular ion peak corresponding to

the calculated exact mass of CPNP-d9. The fragmentation pattern can be compared to that

of non-deuterated CPNP to confirm the structure.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

Protocol: ¹H NMR and ¹³C NMR spectra are acquired in a deuterated solvent (e.g., CDCl₃).

Expected Outcome: The ¹H NMR spectrum of CPNP-d9 is expected to show a significant

reduction or absence of signals corresponding to the cyclopentyl protons compared to the

non-deuterated standard. The signals for the piperazine ring protons should remain. The ¹³C

NMR spectrum can confirm the carbon skeleton.

3. High-Performance Liquid Chromatography (HPLC):

Protocol: A validated HPLC method is used to assess the purity of the neat material. A

suitable column (e.g., C18) and mobile phase are employed to achieve separation from any

potential impurities.

Expected Outcome: The chromatogram should show a single major peak corresponding to

CPNP-d9, with any impurities being well-resolved and quantifiable.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557945?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CPNP-d9 Neat Material

Dissolution in
Appropriate Solvent

HPLC Analysis
(Purity Assessment)

Mass Spectrometry
(Identity & Isotopic Enrichment)

NMR Spectroscopy
(Structural Confirmation)

Data Analysis and
Structure Elucidation

Click to download full resolution via product page

A simplified diagram illustrating the metabolic activation of CPNP to a genotoxic species.

Conclusion
CPNP-d9 is an indispensable tool for the accurate risk assessment and control of the

nitrosamine impurity CPNP in pharmaceutical products. This technical guide has summarized

the available physical and chemical properties of CPNP-d9 and its non-deuterated analog.

While detailed experimental protocols for its synthesis and comprehensive characterization

data are not widely published, this guide provides a foundational understanding based on

established chemical principles and related literature. The visualization of the proposed

synthesis, analytical workflow, and metabolic activation pathway offers a clear framework for

researchers, scientists, and drug development professionals working with this important

analytical standard. Further research to fully characterize the neat material and its properties

will be beneficial for the pharmaceutical industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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